N-(2,5-difluorophenyl)-2-((6-methyl-5,5-dioxido-6H-benzo[c]pyrimido[4,5-e][1,2]thiazin-2-yl)thio)acetamide

• IUPAC Name: N-(2,5-difluorophenyl)-2-(6-methyl-5,5-dioxopyrimido[5,4-c][2,1]benzothiazin-2-yl)sulfanylacetamide
• InChI: InChI=1S/C19H14F2N4O3S2/c1-25-15-5-3-2-4-12(15)18-16(30(25,27)28)9-22-19(24-18)29-10-17(26)23-14-8-11(20)6-7-13(14)21/h2-9H,10H2,1H3,(H,23,26)
• InChI Key: AUMUDWQGLYLUSS-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2C3=NC(=NC=C3S1(=O)=O)SCC(=O)NC4=C(C=CC(=C4)F)F
• Molecular Formula: C19H14F2N4O3S2
• Molecular Weight: 448.5 g/mol
• CAS No.: 895103-65-8

Description

N-(2,5-difluorophenyl)-2-((6-methyl-5,5-dioxido-6H-benzo[c]pyrimido[4,5-e][1,2]thiazin-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C19H14F2N4O3S2 and its molecular weight is 448.46. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

A study by Maddila et al. (2016) explores the synthesis of novel benzothiazole pyrimidine derivatives, which includes compounds structurally related to N-(2,5-difluorophenyl)-2-((6-methyl-5,5-dioxido-6H-benzo[c]pyrimido[4,5-e][1,2]thiazin-2-yl)thio)acetamide. These compounds exhibit significant antibacterial and antifungal activities against various pathogens, including Staphylococcus aureus, Escherichia coli, and Candida albicans. This research highlights the potential of such compounds in developing new antimicrobial agents (Maddila et al., 2016).

Photovoltaic Efficiency and Ligand-Protein Interactions

In 2020, Mary et al. conducted a study on bioactive benzothiazolinone acetamide analogs, closely related to the chemical structure . They found that these compounds could be used as photosensitizers in dye-sensitized solar cells (DSSCs), showing good light harvesting efficiency. Additionally, molecular docking studies indicated potential binding interactions with the Cyclooxygenase 1 (COX1) enzyme, suggesting possible therapeutic applications (Mary et al., 2020).

Metabolic Stability in Drug Development

Stec et al. (2011) investigated the structure-activity relationships of phosphoinositide 3-kinase (PI3K)/mammalian target of rapamycin (mTOR) dual inhibitors, incorporating benzothiazole acetamide derivatives. They focused on improving metabolic stability, which is a crucial aspect in drug development. The study provided insights into designing more stable and efficacious therapeutic agents (Stec et al., 2011).

Antioxidant and Protective Effects

A study by Cabrera-Pérez et al. (2016) evaluated benzothiazole-isothiourea derivatives, similar to the compound , for their antioxidant activity. The results indicated that these compounds could inactivate reactive chemical species and showed protective effects in the initial phase of acetaminophen-induced hepatotoxicity. This suggests their potential use in treating oxidative stress-related conditions (Cabrera-Pérez et al., 2016).

Antiviral Properties

Mizuhara et al. (2012) conducted a study on pyrimido[1,2-c][1,3]benzothiazin-6-imine derivatives, demonstrating potent anti-HIV properties. These compounds, structurally similar to this compound, were effective against various strains of HIV-1 and HIV-2. The study provides a basis for developing new antiretroviral therapies (Mizuhara et al., 2012).